2,3,5-Triphenyl-2H-tetrazolium Chloride 2,3,5-Triphenyl-2H-tetrazolium Chloride TTC is a redox indicator used to detect cellular respiration. It is primarily reduced by Complex I in mitochondria and, under anaerobic conditions, is completely reduced to an insoluble red 1,3,5-triphenylformazan. TTC assays are typically used as a mitochondrial redox potential indicator for cell death.
Brand Name: Vulcanchem
CAS No.: 298-96-4
VCID: VC0117521
InChI: InChI=1S/C19H15N4.ClH/c1-4-10-16(11-5-1)19-20-22(17-12-6-2-7-13-17)23(21-19)18-14-8-3-9-15-18;/h1-15H;1H/q+1;/p-1
SMILES: C1=CC=C(C=C1)C2=NN([N+](=N2)C3=CC=CC=C3)C4=CC=CC=C4.[Cl-]
Molecular Formula: C19H15N4 • Cl
Molecular Weight: 334.8 g/mol

2,3,5-Triphenyl-2H-tetrazolium Chloride

CAS No.: 298-96-4

Reference Standards

VCID: VC0117521

Molecular Formula: C19H15N4 • Cl

Molecular Weight: 334.8 g/mol

2,3,5-Triphenyl-2H-tetrazolium Chloride - 298-96-4

CAS No. 298-96-4
Product Name 2,3,5-Triphenyl-2H-tetrazolium Chloride
Molecular Formula C19H15N4 • Cl
Molecular Weight 334.8 g/mol
IUPAC Name 2,3,5-triphenyltetrazol-2-ium;chloride
Standard InChI InChI=1S/C19H15N4.ClH/c1-4-10-16(11-5-1)19-20-22(17-12-6-2-7-13-17)23(21-19)18-14-8-3-9-15-18;/h1-15H;1H/q+1;/p-1
Standard InChIKey PKDBCJSWQUOKDO-UHFFFAOYSA-M
SMILES C1=CC=C(C=C1)C2=NN([N+](=N2)C3=CC=CC=C3)C4=CC=CC=C4.[Cl-]
Canonical SMILES C1=CC=C(C=C1)C2=NN([N+](=N2)C3=CC=CC=C3)C4=CC=CC=C4.[Cl-]
Appearance Assay:≥95%A crystalline solid
Description TTC is a redox indicator used to detect cellular respiration. It is primarily reduced by Complex I in mitochondria and, under anaerobic conditions, is completely reduced to an insoluble red 1,3,5-triphenylformazan. TTC assays are typically used as a mitochondrial redox potential indicator for cell death.
Related CAS 902-00-1 (Parent)
Synonyms 1,3,5-Triphenyl-2H-tetrazolium Chloride; 1,3,5-Triphenyltetrazolium Chloride; 2,3,5-Triphenyltetrazolium Chloride; PTB; RT; Red Tetrazolium; TPTZ; TT; TTC; TTC (dye); Tetrazolium Chloride; Tetrazolium Red; Triphenyltetrazolium Chloride; Urocheck; Uro
PubChem Compound 9283
Last Modified Nov 11 2021
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